Cas no 186653-16-7 (D-Proline,1,3-dimethyl-, methyl ester, (3S)-rel-)

• Product Name: D-Proline,1,3-dimethyl-, methyl ester, (3S)-rel-
• CAS No: 186653-16-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 114879
• PubChem ID: 121226757
• Update Time: 2025-04-18

D-Proline,1,3-dimethyl-, methyl ester, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Proline,1,3-dimethyl-, methyl ester, (3S)-rel-
• D-Proline, 1,3-dimethyl-, methyl ester, (3S)-rel- (9CI)
• 186653-16-7
• (2R,3S)-Methyl 1,3-dimethylpyrrolidine-2-carboxylate

• Inchi： 1S/C8H15NO2/c1-6-4-5-9(2)7(6)8(10)11-3/h6-7H,4-5H2,1-3H3/t6-,7+/m0/s1
• InChI Key： BLGAZAQFPAZSJX-NKWVEPMBSA-N
• SMILES： O(C)C([C@H]1[C@@H](C)CCN1C)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų